Cas no 17380-18-6 (3-Formyl-1H-indole-5-carbonitrile)

• Product Name: 3-Formyl-1H-indole-5-carbonitrile
• CAS No: 17380-18-6
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD01719101
• CID: 180306
• PubChem ID: 28504
• Update Time: 2025-04-19

3-Formyl-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile,3-formyl-
• 3-Formylindole-5-carbonitrile
• 5-cyano-3-formylindole
• INDOLE-5-CARBONITRILE,3-FORMYL
• 5-Cyanoindole-3-carboxaldehyde
• 3-Formyl-1H-indole-5-carbonitrile
• RARECHEM AH BS 0094
• 5-CYANOINDOLE-3-ALDEHYDE
• 3-Formyl-5-cyano-1H-indole
• 3-formyl-indole-5-carbonitril
• 5-CYANOINDOLE-3-CARBOXYALDEHYDE
• 5-Cyano-1H-indole-3-carboxaldehyde
• 5-Cyano-3-formyl indole
• INDOLE-5-CARBONITRILE, 3-FORMYL-
• 1H-Indole-5-carbonitrile, 3-formyl-
• 5-Cyanoindole-3-carbaldehyde
• NVBCFOQYDFKXJJ-UHFFFAOYSA-N
• 5-Cyano-1H-
• 3-ForMyl-1H-indole-5-carbonitrile 97%
• Z1255373027
• EN300-107720
• AB01328762-02
• BRN 0389069
• NCGC00337484-01
• MFCD01719101
• DS-0053
• DTXSID00169661
• AM20060527
• SY056966
• 17380-18-6
• CS-W019424
• SB15258
• C-8870
• TETRAMETHYLAMMONIUMTRIBROMIDE
• FT-0646953
• 3-Formyl-1H-indole-5-carbonitrile, 97%
• 5-22-06-00313 (Beilstein Handbook Reference)
• A811570
• AKOS005259085
• SCHEMBL2535253
• DB-001524
• ALBB-035494
• STK649226
• BBL029455

• MDL： MFCD01719101
• Inchi： 1S/C10H6N2O/c11-4-7-1-2-10-9(3-7)8(6-13)5-12-10/h1-3,5-6,12H
• InChI Key： NVBCFOQYDFKXJJ-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C=CC(C#N)=CC=21
• BRN： 0389069

Computed Properties

• Exact Mass: 170.04800
• Monoisotopic Mass: 170.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.6

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 11.33
• Melting Point: 248-253 °C
• Boiling Point: 429.6°C at 760 mmHg
• Flash Point: 213.6 °C
• Refractive Index: 1.674
• PSA: 56.65000
• LogP: 1.85208

3-Formyl-1H-indole-5-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H317-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles